N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine

Specification

• Molecular Formula: C19H21NO6
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3-[[2-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl)oxy]acetyl]amino]propanoic acid
• Standard InChI: InChI=1S/C19H21NO6/c1-11-8-14(25-10-16(21)20-7-6-17(22)23)18-12-4-2-3-5-13(12)19(24)26-15(18)9-11/h8-9H,2-7,10H2,1H3,(H,20,21)(H,22,23)
• Standard InChI Key: WZWDOODYPQXYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OCC(=O)NCCC(=O)O

Introduction

N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine is a synthetic organic compound that incorporates a benzochromene core linked to a beta-alanine moiety through an acetyl group. This compound is part of the broader class of benzochromenes, which are known for their diverse biological activities and potential applications in medicinal chemistry.

Synthesis

The synthesis of N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine likely involves several key steps similar to those used for related benzochromene derivatives. These steps may include:

• Formation of the Benzochromene Core: This involves the synthesis of the 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl moiety through various organic reactions.

• Attachment of the Acetyl Group: The benzochromene core is then linked to an acetyl group, which is further attached to beta-alanine.

• Purification: Techniques such as column chromatography or recrystallization are commonly employed for purification of the final product.

Biological Activities and Applications